Cas no 19898-41-0 (H-D-Glu(OBzl)-OBzl p-tosylate)

• Product Name: H-D-Glu(OBzl)-OBzl p-tosylate
• CAS No: 19898-41-0
• Molecular Formula: C₁₉H₂₁NO₄^.C₇H₈O₃S
• Molecular Weight: 499.57596
• MDL: MFCD00153435
• CID: 105676
• PubChem ID: 25185975

H-D-Glu(OBzl)-OBzl p-tosylate Properties

Names and Identifiers

• H-D-GLU(OBZL)-OBZL TOS-OH
• H-D-GLU(OBZL)-OBZL TOS
• D-GLUTAMIC ACID(OBZL)-OBZL P-TOSYLATE
• D-GLUTAMIC ACID GAMMA-BENZYL ESTER ALPHA-BENZYL ESTER TOSYLATE
• D-GLUTAMIC ACID ALPHA,GAMMA-DIBENZYL ESTER 4-TOLUENESULFONATE SALT
• D-GLUTAMIC ACID ALPHA,GAMMA-DIBENZYL ESTER P-TOLUENESULFONATE SALT
• D-GLUTAMIC ACID-ALPHA,GAMMA-DIBENZYL ESTER P-TOSYLATE
• D-(G-O-BZL)-GLU-OBZL TSOH
• D-Glutamic acid dibenzyl ester 4-toluenesulfonate
• H-D-Glu(Bzl)-OBzl*Tos
• H-D-Glu(OBzl)-OBzl · p-tosylate
• H-D-GLU(OBZL)-OBZL P-TOSYLATE
• H-D-Glu（Obzl）-Obzl.HCl
• H-D-Glu(OBzl)-OBzl.Tos
• H-D-Glu(OBzl)-Obzl.TosOH
• H-D-Glu(OBzl)-OBzl?Tos-OH
• D-glutamate dibenzylester p-toluenesulfonate
• D-glutamic acid dibenzyl ester p-toluenesufonate salt
• D-glutamic acid dibenzyl ester p-toluenesulfonate
• dibenzyl D-glutamate p-toluenesulfonate
• dibenzyl D-glutamate p-toluenesulfonic acid salt
• H-D-Glu(Bzl)OBzl * p-toluenesulphonic acid
• D-Glutamic acid 1,5-bis(phenylmethyl) ester 4-methylbenzenesulfonate (1:1)
• H-D-Glu(OBzl)-OBzl
• D-Glu(OBzl)-OBzl·Tos
• D-Glu(OBzl)-OBzl·TosOH
• Dibenzyl D-glutamate tosylate
• D-Glutamic acid di-benzyl ester tosylate
• Q-101689
• AKOS015842543
• D-Glutamic acid, 1,5-bis(phenylmethyl) ester, 4-methylbenzenesulfonate (1:1)
• FD21479
• dibenzyl (2R)-2-aminopentanedioate;4-methylbenzenesulfonic acid
• (R)-Dibenzyl 2-aminopentanedioate 4-methylbenzenesulfonate
• D-Glutamic acid dibenzyl ester tosylate
• H-D-GLU(OBZL)-OBZLP-TOSYLATE
• 19898-41-0
• H-D-Glu(OBzl)-OBzl. Tos
• 4-Methylbenzene-1-sulfonic acid--dibenzyl D-glutamate (1/1)
• AS-49087
• SCHEMBL4692008
• H-D-Glu(OBzl)-OBzl.Tos-OH
• CS-0196957
• A847902
• 2-Amino-2,4-dibenzyl-pentanedioic acid; compound with toluene-4-sulfonic acid
• C26H29NO7S
• DTXSID70648978
• MFCD00153435
• 1,5-DIBENZYL (2R)-2-AMINOPENTANEDIOATE; PARA-TOLUENE SULFONATE

• MDL： MFCD00153435
• InChIKey： HVZUAIVKRYGQRM-UNTBIKODSA-N
• Inchi： InChI=1S/C19H21NO4.C7H8O3S/c20-17(19(22)24-14-16-9-5-2-6-10-16)11-12-18(21)23-13-15-7-3-1-4-8-15;1-6-2-4-7(5-3-6)11(8,9)10/h1-10,17H,11-14,20H2;2-5H,1H3,(H,8,9,10)/t17-;/m1./s1
• SMILES： C1=CC=C(C=C1)COC(=O)CC[C@H](C(=O)OCC2=CC=CC=C2)N.CC1=CC=C(C=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 499.16600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Monoisotopic Mass: 499.16647344g/mol
• Heavy Atom Count: 35
• Complexity: 593
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 141Ų

Experimental Properties

• LogP: 5.60350
• PSA: 141.37000